Cas no 35307-80-3 (3-Piperidinepropanamine)

• Product Name: 3-Piperidinepropanamine
• CAS No: 35307-80-3
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD06410941
• CID: 295552
• PubChem ID: 12247576
• Update Time: 2025-10-25

3-Piperidinepropanamine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanamine
• 3-piperidin-3-ylpropan-1-amine
• 3-(3-Aminopropyl)piperidine
• 3-(piperidin-3-yl)propan-1-amine
• 3-Piperidin-3-yl-propylamine
• AG-F-22065
• AM100709
• CTK1C1055
• SureCN4573782
• AKOS010974807
• (3-piperidylpropyl)amine
• PBOHQKOPNYAQIX-UHFFFAOYSA-N
• SCHEMBL4573782
• 35307-80-3
• SB36790
• CS-0451561
• DTXSID70482253

• MDL： MFCD06410941
• Inchi： 1S/C8H18N2/c9-5-1-3-8-4-2-6-10-7-8/h8,10H,1-7,9H2
• InChI Key： PBOHQKOPNYAQIX-UHFFFAOYSA-N
• SMILES： N1CCCC(CCCN)C1

Computed Properties

• Exact Mass: 142.14714
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Piperidinepropanamine

3-Piperidinepropanamine (CAS No. 35307-80-3): A Comprehensive Overview

3-Piperidinepropanamine (CAS No. 35307-80-3) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This amine derivative, featuring a piperidine ring, is widely utilized in drug discovery and material science due to its unique structural properties. Researchers often search for "3-Piperidinepropanamine uses" or "CAS 35307-80-3 applications," reflecting its growing relevance in modern chemistry.

The molecular structure of 3-Piperidinepropanamine combines a piperidine moiety with a three-carbon amine chain, making it an excellent building block for synthesizing complex molecules. Its physicochemical properties, including solubility and stability, have been extensively studied for optimization in various formulations. Recent trends show increased interest in "piperidine derivatives in medicine" and "amine-based compound synthesis," highlighting its importance in contemporary research.

In pharmaceutical applications, 3-Piperidinepropanamine serves as a key intermediate for developing central nervous system (CNS) drugs. Its structural similarity to neurotransmitters makes it valuable for creating potential treatments for neurological disorders. Search queries like "piperidine compounds in neurology" and "CAS 35307-80-3 pharmacological effects" demonstrate the compound's therapeutic potential. The compound's bioavailability and metabolic stability are frequently discussed topics in medicinal chemistry forums.

The synthesis of 3-Piperidinepropanamine typically involves reductive amination or nucleophilic substitution reactions, with researchers constantly optimizing these processes for better yields. Laboratory professionals often search for "synthesis of piperidinepropanamine" or "35307-80-3 preparation methods," indicating strong interest in its production techniques. Recent advancements in green chemistry have led to more environmentally friendly synthesis routes for this compound.

Beyond pharmaceuticals, 3-Piperidinepropanamine finds applications in material science and catalysis. Its amine functionality makes it useful for modifying polymer properties or serving as a ligand in catalytic systems. Industrial queries such as "piperidine amines in materials" and "35307-80-3 industrial uses" reflect these diverse applications. The compound's role in developing advanced materials with tailored properties continues to expand.

Quality control of 3-Piperidinepropanamine involves rigorous analytical testing, including HPLC and GC-MS methods. Purity specifications are critical for research and industrial applications, as evidenced by frequent searches for "CAS 35307-80-3 purity standards" and "piperidinepropanamine analytical methods." The compound typically appears as a colorless to pale yellow liquid with characteristic amine odor, requiring proper storage conditions to maintain stability.

The market for piperidine derivatives like 3-Piperidinepropanamine has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Business-related searches such as "35307-80-3 market trends" and "piperidinepropanamine suppliers" indicate commercial interest. Regulatory aspects, including proper handling and transportation guidelines, are essential considerations for manufacturers and distributors.

Recent scientific literature highlights novel applications of 3-Piperidinepropanamine in drug delivery systems and bioconjugation chemistry. Emerging research explores its potential in creating targeted therapeutics and diagnostic agents. Academic searches for "recent advances in piperidinepropanamine research" reflect this dynamic landscape. The compound's versatility continues to inspire innovative applications across multiple scientific disciplines.

Safety considerations for working with 3-Piperidinepropanamine include standard laboratory precautions for amine compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended. Technical queries about "35307-80-3 safety data" and "piperidinepropanamine handling" emphasize the importance of safe laboratory practices when using this chemical.

The future outlook for 3-Piperidinepropanamine remains promising, with ongoing research exploring its potential in biotechnology and nanomaterial development. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool in chemical research and industrial applications. Continued investigation into its structure-activity relationships may unlock further therapeutic possibilities in coming years.